Cas no 101337-92-2 (2-Benzothiazolamine,5-chloro-6-fluoro-)
101337-92-2 structure
Product Name:2-Benzothiazolamine,5-chloro-6-fluoro-
CAS No:101337-92-2
MF:C7H4ClFN2S
MW:202.636462211609
CID:138303
PubChem ID:15644612
Update Time:2025-04-19
2-Benzothiazolamine,5-chloro-6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolamine,5-chloro-6-fluoro-
- 6-CHLORO-5-FLUOROBENZIMIDAZOLE-2-THIOL
- 2-amino-5-chloro-6-fluoro benzothiazole
- 5-chloro-6-fluoro-1,3-benzothiazol-2-amine
- 5-CHLORO-6-FLUOROBENZIMIDAZOLE-2-THIOLE
- 5-chloro-6-fluoro-benzothiazol-2-ylamine
- 6-chloro-5-fluoro-2-mercaptobenzimidazole
- 6-Chloro-5-fluorobenzimidazole-2-thiole
- BUTTPARK 81 3-18
- BUTTPARK 81\03-18
- TIMTEC-BB SBB003521
- 2-Benzothiazolamine,5-chloro-6-fluoro-(9CI)
- 6-CHLORO-5-FLUORO-1H-BENZO[D]IMIDAZOLE-2-THIOL
- AKOS022231680
- 101337-92-2
- 2-Benzothiazolamine, 5-chloro-6-fluoro-
- SCHEMBL1638626
-
- Inchi: 1S/C7H4ClFN2S/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H2,10,11)
- InChI Key: KIFQKTQYEYQDED-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)N=C(N)S2)F
Computed Properties
- Exact Mass: 201.97700
- Monoisotopic Mass: 201.9767752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.48000
- LogP: 2.64410
2-Benzothiazolamine,5-chloro-6-fluoro- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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